Cas no 2137484-22-9 (tert-butyl N-[2-(2,4-dimethyl-1H-imidazol-1-yl)-4-hydroxycyclohexyl]carbamate)

• Product Name: tert-butyl N-[2-(2,4-dimethyl-1H-imidazol-1-yl)-4-hydroxycyclohexyl]carbamate
• CAS No: 2137484-22-9
• MF: C₁₆H₂₇N₃O₃
• MW: 309.40388417244
• CID: 6232895
• PubChem ID: 165498552
• Update Time: 2025-11-06

tert-butyl N-[2-(2,4-dimethyl-1H-imidazol-1-yl)-4-hydroxycyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(2,4-dimethyl-1H-imidazol-1-yl)-4-hydroxycyclohexyl]carbamate
• EN300-1162027
• 2137484-22-9

• Inchi： 1S/C16H27N3O3/c1-10-9-19(11(2)17-10)14-8-12(20)6-7-13(14)18-15(21)22-16(3,4)5/h9,12-14,20H,6-8H2,1-5H3,(H,18,21)
• InChI Key： LLUSUHTXTWFIAO-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N1C=C(C)N=C1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 309.20524173g/mol
• Monoisotopic Mass: 309.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.4Ų

Additional information on tert-butyl N-[2-(2,4-dimethyl-1H-imidazol-1-yl)-4-hydroxycyclohexyl]carbamate

Research Briefing on tert-butyl N-[2-(2,4-dimethyl-1H-imidazol-1-yl)-4-hydroxycyclohexyl]carbamate (CAS: 2137484-22-9)

The compound tert-butyl N-[2-(2,4-dimethyl-1H-imidazol-1-yl)-4-hydroxycyclohexyl]carbamate (CAS: 2137484-22-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the imidazole and carbamate functional groups, make it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the ability of this compound to modulate kinase activity has been demonstrated in vitro. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its structural integrity and purity, ensuring reliable results in subsequent biological assays.

In addition to its kinase inhibitory properties, tert-butyl N-[2-(2,4-dimethyl-1H-imidazol-1-yl)-4-hydroxycyclohexyl]carbamate has shown promise in modulating immune responses. Preclinical studies indicate that it can influence the activity of immune cells, such as T-cells and macrophages, suggesting potential applications in autoimmune diseases and immunotherapy. The compound's mechanism of action appears to involve the regulation of cytokine production, although further studies are needed to elucidate the precise pathways involved.

Another area of interest is the compound's potential as a scaffold for the development of prodrugs. Its hydroxycyclohexyl moiety provides a site for further chemical modifications, enabling the design of derivatives with improved pharmacokinetic properties. Recent synthetic efforts have focused on optimizing the yield and scalability of its production, addressing challenges related to stereochemistry and regioselectivity. These advancements are critical for transitioning from laboratory-scale synthesis to industrial production.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be thoroughly investigated. Ongoing research aims to address these gaps through structure-activity relationship (SAR) studies and in vivo models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives.

In conclusion, tert-butyl N-[2-(2,4-dimethyl-1H-imidazol-1-yl)-4-hydroxycyclohexyl]carbamate (CAS: 2137484-22-9) represents a versatile and promising molecule in chemical biology and drug discovery. Its dual role as a kinase inhibitor and immune modulator, combined with its potential as a prodrug scaffold, underscores its significance in contemporary research. Future studies will likely focus on optimizing its therapeutic efficacy and safety, paving the way for its eventual clinical application.